4-Butoxycyclohexan-1-ol
Description
4-Butoxycyclohexan-1-ol is a cyclohexanol derivative featuring a butoxy (-OCH₂CH₂CH₂CH₃) substituent at the para position (C4) of the cyclohexane ring. The compound combines the steric and electronic effects of the bulky butoxy group with the hydroxyl (-OH) group, influencing its physical properties (e.g., solubility, boiling point) and chemical reactivity (e.g., acidity, hydrogen bonding). While direct experimental data for this compound are absent in the provided evidence, inferences can be drawn from structurally related cyclohexanol derivatives, such as 4-ethyl-1-phenylcyclohexan-1-ol and 4-(2-cyclohexyl-2-propyl)cyclohexan-1-ol .
Properties
Molecular Formula |
C10H20O2 |
|---|---|
Molecular Weight |
172.26 g/mol |
IUPAC Name |
4-butoxycyclohexan-1-ol |
InChI |
InChI=1S/C10H20O2/c1-2-3-8-12-10-6-4-9(11)5-7-10/h9-11H,2-8H2,1H3 |
InChI Key |
XUBBDDZLBJCOQQ-UHFFFAOYSA-N |
Canonical SMILES |
CCCCOC1CCC(CC1)O |
Origin of Product |
United States |
Scientific Research Applications
4-Butoxycyclohexan-1-ol finds applications across multiple fields:
Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.
Biology: The compound is used in biochemical studies to understand enzyme-substrate interactions and metabolic pathways.
Medicine: It has potential therapeutic uses, particularly in the development of new drugs targeting specific biological pathways.
Industry: It is utilized in the production of polymers, resins, and other industrial chemicals.
Mechanism of Action
The mechanism by which 4-Butoxycyclohexan-1-ol exerts its effects depends on its specific application. For instance, in biochemical studies, it may act as a competitive inhibitor for certain enzymes, binding to the active site and preventing substrate interaction. The molecular targets and pathways involved vary based on the context of its use.
Comparison with Similar Compounds
Table 1: Comparative Properties of Cyclohexanol Derivatives
Key Findings:
- Hydrophobicity : Longer alkoxy chains (e.g., butoxy) increase hydrophobicity compared to shorter chains (e.g., methoxy) or alkyl groups (e.g., ethyl) .
- Acidity : Electron-withdrawing groups (e.g., trifluoromethyl in 4-Oxo-1-(trifluoromethyl)cyclohexan-1-ol ) enhance -OH acidity, while electron-donating groups (e.g., butoxy) may reduce it.
- Stereochemical Effects : Bulky substituents (e.g., cyclohexylpropyl ) can hinder reactions requiring spatial access to the hydroxyl group.
Research Findings and Data Tables
Notes
- Data Limitations : Direct experimental data for 4-Butoxycyclohexan-1-ol are unavailable in the provided evidence. Comparisons rely on structurally analogous compounds.
- Synthetic Relevance : Substituent position and steric effects are critical in designing derivatives for applications in pharmaceuticals or materials science .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
